Cas no 2090268-77-0 (1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 2090268-77-0
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• MDL: MFCD32068573
• CID: 5222528
• PubChem ID: 131407567
• Update Time: 2025-10-30

1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(5-carboxy-4-methyl-1H-1,2,3-triazol-1-yl)-, 1-(1,1-dimethylethyl) ester
• 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid

• MDL： MFCD32068573
• Inchi： 1S/C14H22N4O4/c1-9-11(12(19)20)18(16-15-9)10-6-5-7-17(8-10)13(21)22-14(2,3)4/h10H,5-8H2,1-4H3,(H,19,20)
• InChI Key： UJNOZRTWVSOMCU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C(C(O)=O)=C(C)N=N2)C1

Additional information on 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid

1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid

The compound with CAS No 2090268-77-0, known as 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring substituted with a tert-butoxycarbonyl group and a triazole moiety with a methyl substituent. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The tert-butoxycarbonyl (Boc) group is well-known for its role as a protecting group in peptide synthesis, and its presence in this compound suggests its utility in similar contexts. Additionally, the piperidine ring contributes to the molecule's structural flexibility and ability to form hydrogen bonds, which are critical for interactions with biological targets.

The 1H-1,2,3-triazole moiety is another key feature of this compound. Triazoles are widely used in click chemistry due to their stability and reactivity under copper-catalyzed conditions. The presence of a methyl group at the 4-position further modulates the electronic properties of the triazole ring, potentially enhancing its reactivity or selectivity in chemical reactions. This makes the compound an attractive candidate for the synthesis of complex molecules with tailored functionalities.

From a synthetic perspective, this compound can be prepared through a multi-step process involving the coupling of piperidine derivatives with triazole-containing precursors. The use of tert-butoxycarbonyl groups allows for precise control over the reaction pathway, ensuring high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis of such compounds, making them more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the development of bioconjugates and nanomaterials. Its ability to undergo click chemistry reactions enables the formation of stable linkages between biomolecules and synthetic polymers, opening new avenues for drug delivery systems and biosensor technologies. Furthermore, the methyl-substituted triazole group imparts additional functionality, such as fluorescence or magnetic properties, which can be exploited in diagnostic tools and imaging agents.

Recent research has also explored the use of this compound in enzyme inhibition studies. The combination of piperidine and triazole moieties provides a scaffold that can mimic natural substrates or bind to active sites with high affinity. Preliminary results indicate that derivatives of this compound exhibit potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In conclusion, 1-{1-(tert-butoxy)carbonylpiperidin-3-yl}-4-methyl-1H-1,2,3-triazole-5-carboxylic acid (CAS No 2090268-77-0) represents a valuable addition to the arsenal of chemical tools available for modern research. Its unique structure, versatile functional groups, and compatibility with advanced synthetic methods make it an ideal candidate for exploring new frontiers in medicinal chemistry and materials science.